N-(3-acetamidophenyl)-2-((2-phenylimidazo[1,2-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(2-phenylimidazo[1,2-b]pyridazin-6-yl)sulfanylacetamide
• InChI: InChI=1S/C22H19N5O2S/c1-15(28)23-17-8-5-9-18(12-17)24-21(29)14-30-22-11-10-20-25-19(13-27(20)26-22)16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,23,28)(H,24,29)
• InChI Key: NWJGGXVGYSWZAH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NN3C=C(N=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C22H19N5O2S
• Molecular Weight: 417.5 g/mol

Description

N-(3-acetamidophenyl)-2-((2-phenylimidazo[1,2-b]pyridazin-6-yl)thio)acetamide, also known as APIT, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. APIT is a thioacetamide derivative that has been synthesized through a multistep process, and it has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Synthesis and Biological Activity

• Insecticidal Assessment : Compounds incorporating a thiadiazole moiety, synthesized using similar methods, have shown insecticidal activity against the cotton leafworm, Spodoptera littoralis. This suggests potential agricultural applications for related compounds in pest management (Fadda et al., 2017).
• Antitumor Activity : New derivatives bearing different heterocyclic ring systems have been screened for antitumor activity against various human tumor cell lines. The structural basis, such as the benzothiazole and benzimidazole rings, offers insights into the design of potential anticancer agents (Yurttaş et al., 2015).
• Antibacterial Activity : N-substituted benzimidazole derivatives have shown significant activity against Methicillin-Resistant Staphylococcus aureus (MRSA), indicating their potential in addressing antibiotic resistance challenges (Chaudhari et al., 2020).

Chemical Synthesis and Characterization

• Synthesis Techniques : Advanced synthesis techniques have been applied to create compounds with similar structural components, which involve heterocyclization and detailed NMR characterization to confirm the structure of novel compounds (Ibrahim & Behbehani, 2014).
• Molecular Modeling and Screening : Compounds have been designed and synthesized, followed by molecular modeling and screening for anticancer activity. This process underscores the importance of computational methods in drug discovery, especially for compounds with complex heterocyclic structures (Abu-Melha, 2021).